Cas no 2171427-21-5 (4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylmorpholine-2-carboxylic acid)

• Product Name: 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylmorpholine-2-carboxylic acid
• CAS No: 2171427-21-5
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6052112
• PubChem ID: 165564048
• Update Time: 2025-06-26

4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylmorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylmorpholine-2-carboxylic acid
• EN300-1549094
• 4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-2-methylmorpholine-2-carboxylic acid
• 2171427-21-5

• Inchi： 1S/C25H28N2O6/c1-16(13-22(28)27-11-12-33-25(2,15-27)23(29)30)26-24(31)32-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21H,11-15H2,1-2H3,(H,26,31)(H,29,30)/t16-,25?/m1/s1
• InChI Key： CIWVFHNQCBQYES-ZRTDVJLTSA-N
• SMILES： O1CCN(C(C[C@@H](C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1(C(=O)O)C

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylmorpholine-2-carboxylic acid

Introduction to 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylmorpholine-2-carboxylic acid (CAS No. 2171427-21-5)

4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylmorpholine-2-carboxylic acid, identified by its CAS number 2171427-21-5, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules designed to exhibit specific biological activities, making it a valuable candidate for further investigation in drug discovery and development. The intricate structure of this molecule, featuring a combination of functional groups such as the fluoren-9-yl methoxycarbonyl moiety and the methylmorpholine backbone, contributes to its unique chemical properties and potential therapeutic applications.

The synthesis and characterization of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylmorpholine-2-carboxylic acid have been subjects of extensive research, particularly in the context of developing novel bioactive molecules. The presence of the fluoren-9-yl methoxycarbonyl group not only enhances the molecular complexity but also influences its pharmacokinetic behavior, making it an attractive scaffold for medicinal chemists. Additionally, the chiral center at the 3R position adds another layer of specificity, which is crucial for achieving enantioselective pharmacological effects.

In recent years, there has been a growing interest in the development of molecules that can modulate intracellular signaling pathways, particularly those involved in inflammation and neurodegenerative diseases. The structure of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylmorpholine-2-carboxylic acid suggests that it may interact with various biological targets, including enzymes and receptors that play key roles in these pathways. Preliminary studies have indicated that this compound exhibits promising activity in preclinical models, which has prompted further investigation into its potential therapeutic applications.

The fluoren-9-yl methoxycarbonyl group is a particularly interesting feature of this molecule, as it is known to enhance metabolic stability and binding affinity. This moiety has been widely used in the synthesis of peptidomimetics and other bioactive molecules, where its ability to mimic peptide bonds while maintaining structural integrity is highly valuable. The incorporation of this group into 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylmorpholine-2-carboxylic acid not only improves its pharmacological properties but also opens up possibilities for designing derivatives with enhanced efficacy and selectivity.

The methylmorpholine backbone in this compound provides additional flexibility and solubility characteristics, which are essential for drug-like properties. Methylmorpholine derivatives have been explored in various pharmaceutical applications due to their ability to enhance oral bioavailability and improve solubility profiles. The combination of these features makes 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylmorpholine-2-carboxylic acid a promising candidate for further development as a therapeutic agent.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylmorpholine-2-carboxylic acid with biological targets. These studies have provided valuable insights into its potential mechanisms of action, helping to guide the design of more effective derivatives. Additionally, high-throughput screening technologies have been employed to identify novel analogs with improved pharmacological profiles.

The development of new drugs often involves a multi-disciplinary approach, combining expertise from chemistry, biology, pharmacology, and clinical research. The study of 4-(3R)-3-{((9H-fluoreninecarbonyloxy)methoxy}carbonylamino)butanoylmorpholinecarboxylic acid (CAS No. 2171427215) exemplifies this collaborative effort, as it represents a convergence of synthetic chemistry, medicinal chemistry, and drug discovery technologies. The compound's unique structure and promising biological activity make it a fascinating subject for further research, with potential implications for treating a wide range of diseases.

In conclusion,4-(3R)-{((fluorenylmethoxy carbonyloxy)methoxy}carbonylamino)butanoylmorpholinecarboxylic acid (CAS No 2171427215) is a structurally complex molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and biological activities makes it an attractive candidate for further development as a therapeutic agent. As research continues to uncover new applications for this compound,4-(3R)-{((fluorenylmethoxy carbonyloxy)methoxy}carbonylamino)butanoylmorpholinecarboxylic acid (CAS No 2171427215) is likely to play an important role in the discovery and development of novel drugs.